The invention of blue and purple pigments in ancient times

Chemical Society Reviews Pub Date: 2006-10-12 DOI: 10.1039/B606268G

Abstract

This tutorial review examines manmade blue and purple pigments appearing in antiquity. They were obtained by chemical synthesis from mineral starting materials and refer to chemical compounds: Egyptian Blue (CaCuSi4O10), Han Blue (BaCuSi4O10) and Han Purple (BaCuSi2O6), Maya Blue (x·indigo·(Mg,Al)4Si8(O,OH,H2O)24) and Ultramarine Blue (Na,Ca)8(AlSiO12)(S, SO4,Cl). The Egyptian and Chinese copper-based pigments are assumed to have been developed independently and are presumably an outcome of the historical developments in glazing techniques. A technology transfer from Egypt into China cannot be fully excluded but, based on the facts acquired up to now, looks less probable.

Graphical abstract: The invention of blue and purple pigments in ancient times
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